Cas no 2171714-65-9 (2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-cyclopropylpropanoic acid)

• Product Name: 2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-cyclopropylpropanoic acid
• CAS No: 2171714-65-9
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6487205
• PubChem ID: 165564036
• Update Time: 2025-05-24

2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-cyclopropylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-cyclopropylpropanoic acid
• 2-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-cyclopropylpropanoic acid
• EN300-1545834
• 2171714-65-9

• Inchi： 1S/C28H32N2O5/c31-26(30-25(27(32)33)14-17-12-13-17)23(18-6-5-7-18)15-29-28(34)35-16-24-21-10-3-1-8-19(21)20-9-2-4-11-22(20)24/h1-4,8-11,17-18,23-25H,5-7,12-16H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： ZNCGBUZJPUULME-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CCC1)NC(C(=O)O)CC1CC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-cyclopropylpropanoic acid

Comprehensive Analysis of 2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-cyclopropylpropanoic acid (CAS No. 2171714-65-9)

The compound 2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-cyclopropylpropanoic acid (CAS No. 2171714-65-9) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a cyclobutyl group, a cyclopropyl moiety, and a 9H-fluoren-9-yl protecting group, makes it a valuable intermediate in peptide synthesis and drug development. Researchers are increasingly interested in this compound due to its unique properties and applications in targeted therapies.

One of the key features of 2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-cyclopropylpropanoic acid is its role in peptide coupling reactions. The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group is widely used in solid-phase peptide synthesis (SPPS) to protect amino acids during the assembly of peptide chains. This compound’s structural complexity allows it to act as a building block for novel peptide-based therapeutics, which are gaining traction in treatments for metabolic disorders, oncology, and autoimmune diseases.

In recent years, the demand for custom peptide synthesis and high-purity intermediates has surged, driven by advancements in personalized medicine and bioconjugation techniques. 2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-cyclopropylpropanoic acid aligns with these trends, as it offers precise control over molecular architecture. Its cyclopropyl and cyclobutyl rings contribute to enhanced metabolic stability, a critical factor in the design of next-generation biologics.

Another area of interest is the compound’s potential in proteomics research. Scientists are exploring its utility in labeling and modifying proteins to study protein-protein interactions and post-translational modifications. The Fmoc group in this molecule can be selectively removed under mild conditions, making it suitable for sensitive biochemical applications. This versatility has sparked discussions in academic forums and research publications, particularly in the context of chemical biology and drug discovery.

From a synthetic chemistry perspective, the preparation of 2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-cyclopropylpropanoic acid involves multi-step organic reactions, including amide bond formation and carboxylate activation. These processes require stringent quality control to ensure high yields and purity, which are essential for downstream applications. The compound’s CAS No. 2171714-65-9 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance.

As the pharmaceutical industry shifts toward fragment-based drug design, compounds like 2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-cyclopropylpropanoic acid are gaining attention for their ability to serve as scaffolds for molecular libraries. Its rigid cycloalkane structures provide conformational constraints that can improve binding affinity and selectivity in drug candidates. This aligns with the growing focus on small-molecule therapeutics and structure-activity relationship (SAR) studies.

In conclusion, 2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-cyclopropylpropanoic acid (CAS No. 2171714-65-9) represents a cutting-edge tool for researchers in medicinal chemistry and biotechnology. Its applications span from peptide synthesis to drug discovery, making it a subject of ongoing investigation. With the rise of AI-driven molecular modeling and high-throughput screening, this compound is poised to play a pivotal role in the development of innovative therapies.